![molecular formula C16H16BrNO B5089184 5-bromo-2-(4-ethoxyphenyl)isoindoline](/img/structure/B5089184.png)
5-bromo-2-(4-ethoxyphenyl)isoindoline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-bromo-2-(4-ethoxyphenyl)isoindoline is a chemical compound that has been widely studied for its potential applications in scientific research. This compound belongs to the class of isoindoline derivatives, which have been found to exhibit a range of interesting biological activities. In
Scientific Research Applications
5-bromo-2-(4-ethoxyphenyl)isoindoline has been studied for its potential applications in a variety of scientific research areas. One of the most promising areas is in the development of new drugs for the treatment of cancer. Studies have shown that this compound exhibits potent anti-cancer activity against a range of cancer cell lines, including breast, lung, and colon cancer. Additionally, this compound has been found to exhibit anti-inflammatory and anti-oxidant properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.
Mechanism of Action
The mechanism of action of 5-bromo-2-(4-ethoxyphenyl)isoindoline is not fully understood, but studies have suggested that it may act by inhibiting the activity of certain enzymes involved in cancer cell growth and proliferation. Additionally, this compound has been found to induce apoptosis, or programmed cell death, in cancer cells, further contributing to its anti-cancer activity.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits a range of biochemical and physiological effects. In addition to its anti-cancer, anti-inflammatory, and anti-oxidant properties, this compound has been found to exhibit anti-bacterial and anti-fungal activity. Additionally, this compound has been found to modulate the expression of certain genes involved in cancer cell growth and proliferation.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 5-bromo-2-(4-ethoxyphenyl)isoindoline in lab experiments is its potent anti-cancer activity, which makes it a promising candidate for the development of new cancer drugs. Additionally, this compound is relatively easy to synthesize, making it a useful tool for researchers studying isoindoline derivatives. However, one limitation of using this compound in lab experiments is its potential toxicity, which may limit its use in certain applications.
Future Directions
There are several potential future directions for the study of 5-bromo-2-(4-ethoxyphenyl)isoindoline. One area of interest is the development of new cancer drugs based on this compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of inflammatory diseases. Finally, there is a need for more research on the toxicity and safety of this compound, particularly in relation to its potential use in humans.
In conclusion, this compound is a promising compound with a range of potential applications in scientific research. Its potent anti-cancer, anti-inflammatory, and anti-oxidant properties make it a useful tool for researchers studying isoindoline derivatives, and its relatively simple synthesis method makes it a useful candidate for the development of new drugs. While further research is needed to fully understand the mechanism of action and potential toxicity of this compound, it is clear that this compound has the potential to make a significant contribution to the field of scientific research.
Synthesis Methods
The synthesis of 5-bromo-2-(4-ethoxyphenyl)isoindoline involves the reaction of 4-ethoxybenzaldehyde with 2-bromo-1,3-dimethylimidazolinium bromide in the presence of potassium carbonate and copper powder. The reaction proceeds through a one-pot, three-component reaction, and the final product is obtained in good yield and high purity. This method is relatively simple and efficient, making it a useful approach for the synthesis of this compound.
Properties
IUPAC Name |
5-bromo-2-(4-ethoxyphenyl)-1,3-dihydroisoindole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16BrNO/c1-2-19-16-7-5-15(6-8-16)18-10-12-3-4-14(17)9-13(12)11-18/h3-9H,2,10-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GVADRUJDVZAQPC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)N2CC3=C(C2)C=C(C=C3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16BrNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.